4-benzyl-12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene

• IUPAC Name: 4-benzyl-12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
• InChI: InChI=1S/C21H23N5S/c1-20(2)11-14-16-18-23-15(10-13-8-6-5-7-9-13)24-26(18)12-22-19(16)27-17(14)21(3,4)25-20/h5-9,12,25H,10-11H2,1-4H3
• InChI Key: WNNGTNDNJMYQSE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(N1)(C)C)SC3=C2C4=NC(=NN4C=N3)CC5=CC=CC=C5)C
• Molecular Formula: C21H23N5S
• Molecular Weight: 377.5 g/mol

Description

4-benzyl-12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene is a complex organic compound featuring a unique tetracyclic structure with multiple nitrogen and sulfur atoms. This compound is part of the thiazole family, known for their diverse biological activities, including antibacterial, antifungal, and antitumor properties .

Preparation Methods

The synthesis of 4-benzyl-12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene involves multiple steps, starting with the preparation of the thiazole ring. This can be achieved through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides . Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of thiols or amines.

Substitution: Nucleophilic substitution reactions can occur at the benzyl position, where halogens or other nucleophiles replace the hydrogen atoms.

Scientific Research Applications

4-benzyl-12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent due to its thiazole ring.

Medicine: Explored for its antitumor properties, making it a candidate for cancer research.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with biological targets such as enzymes and receptors. The thiazole ring can bind to active sites of enzymes, inhibiting their function. This interaction can disrupt metabolic pathways, leading to antimicrobial or antitumor effects .

Comparison with Similar Compounds

Similar compounds include other thiazole derivatives like 2,4-disubstituted thiazoles, which also exhibit a range of biological activities. 4-benzyl-12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene is unique due to its complex tetracyclic structure, which may confer distinct biological properties .